Methyl 2-methyl-6-propan-2-ylpiperidine-3-carboxylate

• IUPAC Name: methyl 2-methyl-6-propan-2-ylpiperidine-3-carboxylate
• InChI: InChI=1S/C11H21NO2/c1-7(2)10-6-5-9(8(3)12-10)11(13)14-4/h7-10,12H,5-6H2,1-4H3
• InChI Key: LZRPCWRGVVUGGV-UHFFFAOYSA-N
• Canonical SMILES: CC1C(CCC(N1)C(C)C)C(=O)OC
• Molecular Formula: C11H21NO2
• Molecular Weight: 199.29 g/mol

Description

“Methyl 2-methyl-6-propan-2-ylpiperidine-3-carboxylate” is a complex organic compound. It contains a piperidine ring, which is a six-membered ring with one nitrogen atom and five carbon atoms. The compound also has a methyl group and a propyl group attached to the piperidine ring, and a carboxylate ester group.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the piperidine ring, followed by the addition of the various substituents. Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.

Molecular Structure Analysis

The molecular structure of this compound would be based on the piperidine ring, with the various substituents attached at the 2, 3, and 6 positions. The exact structure would depend on the specific configuration of these substituents.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on the reactivity of the various functional groups present. The piperidine ring could potentially undergo reactions at the nitrogen atom, while the carboxylate ester group could be involved in esterification or hydrolysis reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and the functional groups present. For example, the presence of the polar carboxylate ester group could influence its solubility in various solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. If it’s intended for use as a pharmaceutical, its mechanism of action would likely involve interaction with biological targets such as enzymes or receptors.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. It’s important to handle all chemicals with appropriate safety precautions, including the use of personal protective equipment and proper storage and disposal methods.

Future Directions

The future directions for research on this compound could include further exploration of its potential uses, particularly if it has pharmaceutical applications. This could involve in-depth studies of its mechanism of action, as well as clinical trials to evaluate its efficacy and safety.